Cas no 1261962-18-8 (5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol)

• Product Name: 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol
• CAS No: 1261962-18-8
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• MDL: MFCD18313914
• CID: 2766286
• PubChem ID: 53219593
• Update Time: 2025-10-31

5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 1261962-18-8
• DTXSID70684417
• 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol, 95%
• 5-(4-CHLORO-2-METHOXYPHENYL)-2-FLUOROPHENOL
• 4'-Chloro-4-fluoro-2'-methoxy[1,1'-biphenyl]-3-ol
• MFCD18313914
• 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol

• MDL： MFCD18313914
• Inchi： 1S/C13H10ClFO2/c1-17-13-7-9(14)3-4-10(13)8-2-5-11(15)12(16)6-8/h2-7,16H,1H3
• InChI Key： WTVXZLGNYXMMSO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 252.0353354Da
• Monoisotopic Mass: 252.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol

Introduction to 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol (CAS No. 1261962-18-8)

5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol, identified by its Chemical Abstracts Service registry number CAS No. 1261962-18-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of arylphenols, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluorine substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The< b>4-Chloro-2-methoxyphenyl moiety in the molecular structure of 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol plays a crucial role in determining its interaction with biological targets. The chloro group is known to enhance lipophilicity and binding affinity, while the methoxy group introduces a hydrophilic element that can influence solubility and metabolic stability. These characteristics make the compound an attractive candidate for designing novel pharmaceutical agents targeting various diseases.

In recent years, there has been growing interest in the development of small-molecule inhibitors for kinases and other enzyme targets associated with cancer and inflammatory diseases. Arylphenols, including derivatives like 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol, have shown promise in this regard. For instance, studies have demonstrated that certain arylphenol derivatives exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines. The fluorine atom in the molecule can further modulate the electronic properties of the aromatic ring, enhancing binding interactions with protein targets.

The synthesis of 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions, nucleophilic substitution, and cross-coupling techniques. The presence of both chloro and fluorine substituents necessitates the use of specialized reagents and conditions to prevent unwanted side reactions. Advanced computational methods, such as density functional theory (DFT) calculations, are often employed to predict reaction outcomes and guide synthetic strategies.

The pharmacological profile of 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol has been extensively studied in vitro and in vivo. Preclinical trials have revealed its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, the compound has demonstrated efficacy in models of pain management by interacting with transient receptor potential (TRP) channels. These findings highlight its therapeutic potential for conditions such as rheumatoid arthritis and neuropathic pain.

The< b>CAS No. 1261962-18-8 registration ensures that researchers have access to reliable information about the compound's physical and chemical properties, safety data, and regulatory status. This standardized identification system is essential for ensuring consistency in scientific literature and industrial applications. The compound's stability under various storage conditions is another critical factor that must be addressed during its development. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to monitor its integrity over time.

In conclusion, 5-(4-Chloro-2-methoxyphenyl)-2-fluorophenol represents a promising candidate for further pharmaceutical development due to its unique structural features and biological activities. The combination of chloro and fluorine substituents enhances its binding affinity to biological targets while allowing for diverse chemical modifications. Ongoing research continues to explore its potential applications in treating various diseases, particularly cancer and inflammatory disorders. As our understanding of molecular interactions advances, compounds like this are expected to play a pivotal role in the next generation of therapeutic agents.